tetrahydro-2-furanylmethyl 6-{[(2-phenylethyl)amino]carbonyl}-3-cyclohexene-1-carboxylate

• IUPAC Name: oxolan-2-ylmethyl 6-(2-phenylethylcarbamoyl)cyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C21H27NO4/c23-20(22-13-12-16-7-2-1-3-8-16)18-10-4-5-11-19(18)21(24)26-15-17-9-6-14-25-17/h1-5,7-8,17-19H,6,9-15H2,(H,22,23)
• InChI Key: DOMSWSYBDLOIME-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC(=O)C2CC=CCC2C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C21H27NO4
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions to introduce various functional groups and achieve the desired molecular architecture. For molecules similar to the subject compound, strategies might include key reactions such as cycloadditions, functional group interconversions, and ring-closure mechanisms. The synthesis can be tailored to incorporate specific structural motifs like tetrahydrofuran rings, cyclohexene cores, and ester functionalities, through selective reactions under controlled conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms within a molecule and how this influences its chemical behavior. Techniques such as X-ray crystallography provide insights into the crystal structure and conformational preferences of molecules. For instance, studies on related compounds have revealed intricate details about ring conformations, hydrogen bonding patterns, and molecular packing within crystals (Sambyal et al., 2011).